Cas no 36799-21-0 (2-(hydroxymethyl)-5-(6-pyrrolidin-1-ylpurin-9-yl)oxolane-3,4-diol)

• Product name: 2-(hydroxymethyl)-5-(6-pyrrolidin-1-ylpurin-9-yl)oxolane-3,4-diol
• CAS No: 36799-21-0
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 921657
• PubChem ID: 322906

2-(hydroxymethyl)-5-(6-pyrrolidin-1-ylpurin-9-yl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)-5-(6-pyrrolidin-1-ylpurin-9-yl)oxolane-3,4-diol
• 6-(1-Pyrrolidinyl)-9-ribosyl-purin
• AC1L87G6
• NSC281313
• DTXSID60314216
• CHEMBL1872549
• 36799-21-0
• SMR001831100
• NSC-281313
• MLS003115525

• Inchi： InChI=1S/C14H19N5O4/c20-5-8-10(21)11(22)14(23-8)19-7-17-9-12(15-6-16-13(9)19)18-3-1-2-4-18/h6-8,10-11,14,20-22H,1-5H2
• InChI Key： PGUZGBYEKYPBII-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=NC=NC3=C2N=CN3C4C(C(C(O4)CO)O)O

Computed Properties

• Exact Mass: 321.14387
• Monoisotopic Mass: 321.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 116.76
• LogP: -0.89700